Cas no 2447-54-3 (Sanguinarine)

Sanguinarine, an alkaloid derived from Sanguinaria canadensis, can stimulate apoptosis by activating the production of reactive oxygen species (ROS) Sanguinarine induced apoptosis and JNK and NF- κ B activation

Sanguinarine structure

Product Name:Sanguinarine

CAS No:2447-54-3

Molecular Formula:C₂₀H₁₄NO₄

Molecular Weight:332.3295

CID:42987

PubChem ID:5154

Sanguinarine Properties

Names and Identifiers

- sanguinarine
- 1,3)-Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium,
- [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium,13-methyl-
- SANGUINARINE (RG)
- Sanguinarium
- Dimethylenedioxy benzphenanthridine
- EINECS 219-503-3
- Pseudochelerythrine
- Sanguinarin
- Sanguinarine Chloride
- sanguninarine
- sanquinarine
- [ "Pseudochelerythrine" ]
- sangvinarin
- Veadent
- Sanguiritrin
- C20H14NO4
- Benzophenanthridine alkaloid
- AV9VK043SS
- DSSTox_RID_80748
- DSSTox_CID_25204
- DSSTox_GSID_45204
- Sangrovit
- y-Chelerythrine
- SR-
- SCHEMBL123241
- IDI1_000495
- DivK1c_000495
- sanguinarium-chloride
- KBio2_000739
- 13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium
- 13-methyl-2H,10H-[1,3]dioxolo[4,5-i][1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridinium
- KBioSS_000739
- KBioGR_002542
- Prestwick1_000987
- SPBio_002954
- AB00053789_04
- NCGC00160289-02
- INVGWHRKADIJHF-UHFFFAOYSA-N
- SR-01000075650-7
- NCGC00015959-03
- CCG-205184
- Spectrum5_000635
- EX-A5014
- BRN 3915507
- Tox21_110268
- GTPL11563
- 2447-54-3
- (1,3)BENZODIOXOLO(5,6-C)-1,3-DIOXOLO(4,5-I)PHENANTHRIDINIUM, 13-METHYL-
- HY-N0052
- NCGC00015959-02
- Q-100313
- Spectrum4_001838
- BPBio1_001159
- [1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 13-methyl-
- NCGC00015959-05
- s9032
- Pseudochelerythrine;Sanguinarin
- NCGC00015959-16
- HMS1571E15
- pseudo-chelerythrine
- SCHEMBL17131945
- Spectrum_000259
- SR-01000075650
- NCGC00015959-01
- E80766
- CHEBI:17183
- NCGC00015959-09
- Q347392
- NCGC00015959-04
- MLS002154085
- SDCCGMLS-0066612.P001
- SANGUINARINE [WHO-DD]
- 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.0^{2,10.0^{4,8.0^{14,22.0^{17,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene
- BSPBio_002675
- 13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium nitrate
- NINDS_000495
- HMS2098E15
- CS-3818
- Tox21_110268_1
- compound 1 [PMID: 28621943]
- C06162
- NCGC00160289-01
- FT-0634289
- AB00053789
- AKOS025311557
- KBio2_005875
- SMR001233394
- AC-34836
- SBI-0051077.P003
- 13-Methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium(1+), 9CI
- BSPBio_001053
- CHEMBL417799
- CAS-2447-54-3
- BRD-K66898851-001-03-7
- DTXCID8025204
- (1,3)-Benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium, 13-methyl-
- BCP13614
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10}.0^{4,8}.0^{14,22}.0^{17,21}]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21),23-nonaen-24-ium
- Spectrum2_000724
- 13-methyl(1,3)benzodioxolo(5,6-c)-1,3-dioxolo(4,5-i)phenanthridinium
- 24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.0^{2,10}.0^{4,8}.0^{14,22}.0^{17,21}]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaen-24-ium
- KBio2_003307
- UNII-AV9VK043SS
- Prestwick2_000987
- SANGUINARINE
- x-Chelerythrine
- 13-Methyl[1,3]benzodioxolo[5,6-C][1,3]dioxolo[4,5-I]phenanthridin-13-Ium
- 24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(24),2,4(8),9,11,13,15,17(21),22-nonaene
- 13-methyl-2H,10H-(1,3)dioxolo(4,5-i)(1,3)dioxolo(4',5':4,5)benzo(1,2-c)phenanthridinium
- Prestwick0_000987
- 13-Methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium
- NSC765394
- DTXSID0045204
- NSC-765394
- SANGUINARINE [MI]
- BDBM25525
- 5-Methyl-2,3:7,8-bis(methylenedioxy)benzo[c]phenanthridinium(1+)
- cid_5154
- NS00018310
- Lopac-S-5890
- KBio1_000495
- KBio3_002175
- Prestwick3_000987
- SPBio_000648
- Lopac0_001108
- UI5
- Spectrum3_001148
- MLSMR
- BRD-K66898851-003-03-3
- DB-046461
- NCGC00015959-22
- BRD-K66898851-003-02-5
- +Expand
- MDL： MFCD00064925
- InChIKey： INVGWHRKADIJHF-UHFFFAOYSA-N
- Inchi： 1S/C20H14NO4/c1-21-8-15-12(4-5-16-20(15)25-10-22-16)13-3-2-11-6-17-18(24-9-23-17)7-14(11)19(13)21/h2-8H,9-10H2,1H3/q+1
- SMILES： O1C([H])([H])OC2C([H])=C([H])C3C(C1=2)=C([H])[N+](C([H])([H])[H])=C1C2=C([H])C4=C(C([H])=C2C([H])=C([H])C1=3)OC([H])([H])O4
- BRN： 3915507

Computed Properties

Exact Mass: 332.092283g/mol
Surface Charge: 1
XLogP3: 4.4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 332.092283g/mol
Monoisotopic Mass: 332.092283g/mol
Topological Polar Surface Area: 40.8Å²
Heavy Atom Count: 25
Complexity: 530
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 1
Molecular Weight: 332.3

Experimental Properties

LogP: 3.42810
PSA: 40.80000
Refractive Index: 1.5180 (estimate)
Boiling Point: 483.53°C (rough estimate)
Melting Point: 205-215°C
Solubility: 3.316 mg/L @ 25 °C (est)
Color/Form: Orange needles
Solubility: Not available
Density: 1.3463 (rough estimate)

Sanguinarine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002OPK-25mg	[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 13-methyl-	2447-54-3	98%	25mg	$56.00	2024-05-21
A2B Chem LLC	AB24536-20mg	Sanguinarine	2447-54-3	99.18%	20mg	$435.00
Aaron	AR002OXW-100mg	[1,3]Benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium, 13-methyl-	2447-54-3	97%	100mg	$131.00
Chengdu Biopurify Phytochemicals Ltd	BP1253-1000mg	Sanguinarine	2447-54-3	98%	1000mg	$280	2023-09-20
DC Chemicals	DCX-025-20 mg	Sanguinarine	2447-54-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
LKT Labs	S0253-1 mg	Sanguinarine	2447-54-3	≥98%	1mg	$49.60	2023-07-10
S e l l e c k ZHONG GUO	S9032-1mg	Sanguinarine	2447-54-3	99.77%	1mg	¥794.7	2023-09-15
TargetMol Chemicals	T2781-20 mg	Sanguinarine	2447-54-3	99.18%	20mg	￥ 3,350	2023-07-10
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0287-20mg	Sanguinarine	2447-54-3	HPLC≥98%	20mg	￥600元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S303178-100mg	Sanguinarine	2447-54-3	97%	100mg	¥799.90	2023-09-01

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NanJingqingYunbiologologyicaltecjnco，LTD

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Sanguinarine Related Literature

1. Application of electrospray ionization mass spectrometry for the evaluation of alkaloids binding to G-quadruplex of HIV-1 integrase inhibitors

Run Hao,Yameng Liu,Rugang Zhong Anal. Methods 2014 6 1059
2. Fluorescence switching of sanguinarine in micellar environments

Sagar Satpathi,Krishna Gavvala,Partha Hazra Phys. Chem. Chem. Phys. 2015 17 20725
3. Application of electrospray ionization mass spectrometry for the evaluation of alkaloids binding to G-quadruplex of HIV-1 integrase inhibitors

Run Hao,Yameng Liu,Rugang Zhong Anal. Methods 2014 6 1059
4. Supramolecular interaction of sanguinarine dye with sulfobutylether-β-cyclodextrin: modulation of the photophysical properties and antibacterial activity

Vidya Kadam,Aarti S. Kakatkar,Nilotpal Barooah,Suchandra Chatterjee,Achikanath C. Bhasikuttan,Jyotirmayee Mohanty RSC Adv. 2020 10 25370
5. Binding of the anticancer alkaloid sanguinarine to double stranded RNAs: Insights into the structural and energetics aspects

Sebanti Roy Chowdhury,Md. Maidul Islam,Gopinatha Suresh Kumar Mol. BioSyst. 2010 6 1265
6. Application of an integrated LC-UV-MS-NMR platform to the identification of secondary metabolites from cell cultures: benzophenanthridine alkaloids from elicited Eschscholzia californica (california poppy) cell cultures

Rose M. Gathungu,John T. Oldham,Susan S. Bird,Carolyn W. T. Lee-Parsons,Paul Vouros,Roger Kautz Anal. Methods 2012 4 1315
7. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding properties

Gopinatha Suresh Kumar,Soumitra Hazra RSC Adv. 2014 4 56518
8. X-Ray diffraction analyses of the natural isoquinoline alkaloids Berberine and Sanguinarine complexed with double helix DNA d(CGTACG)

Marta Ferraroni,Carla Bazzicalupi,Anna Rita Bilia,Paola Gratteri Chem. Commun. 2011 47 4917
9. X-Ray diffraction analyses of the natural isoquinoline alkaloids Berberine and Sanguinarine complexed with double helix DNA d(CGTACG)

Marta Ferraroni,Carla Bazzicalupi,Anna Rita Bilia,Paola Gratteri Chem. Commun. 2011 47 4917
10. Physicochemical properties of inclusion complexes of sanguinarine with natural cyclodextrins: spectroscopy, calorimetry and NMR studies

Soumitra Hazra,Gopinatha Suresh Kumar RSC Adv. 2015 5 1873

2447-54-3 (Sanguinarine) Related Products

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